Cas no 2228722-08-3 (3-Methyl-3-(oxolan-3-yl)butanoic acid)

• Product Name: 3-Methyl-3-(oxolan-3-yl)butanoic acid
• CAS No: 2228722-08-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5762164
• PubChem ID: 165626047
• Update Time: 2025-07-19

3-Methyl-3-(oxolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228722-08-3
• 3-methyl-3-(oxolan-3-yl)butanoic acid
• EN300-1792492
• 3-Methyl-3-(oxolan-3-yl)butanoic acid

• Inchi： 1S/C9H16O3/c1-9(2,5-8(10)11)7-3-4-12-6-7/h7H,3-6H2,1-2H3,(H,10,11)
• InChI Key： VVNZDHUMGRVRFO-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Methyl-3-(oxolan-3-yl)butanoic acid

Introduction to 3-Methyl-3-(oxolan-3-yl)butanoic acid (CAS No: 2228722-08-3)

3-Methyl-3-(oxolan-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228722-08-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural framework with an oxolane ring and a butanoic acid moiety, has garnered attention due to its potential applications in synthetic chemistry and biologically relevant systems. The presence of the oxolan ring introduces a cyclic ether functionality, which is often associated with enhanced metabolic stability and bioavailability, making this compound a promising candidate for further exploration in drug discovery and material science.

The structural motif of 3-Methyl-3-(oxolan-3-yl)butanoic acid consists of a four-carbon chain terminated by a carboxylic acid group, with a methyl substituent at the third carbon position. The integration of the oxolan ring at the same position imparts a distinctive conformational flexibility, which may influence its interactions with biological targets. This structural complexity suggests that the compound could exhibit multiple binding modes, a feature that is highly desirable in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of cyclic ethers as pharmacophores due to their ability to mimic natural biomolecules and enhance solubility. The oxolan ring, in particular, has been studied for its role in stabilizing protein-ligand interactions and improving oral bioavailability. For instance, derivatives of oxolan have been explored as protease inhibitors and as components in prodrug formulations designed to enhance delivery across biological barriers. The incorporation of this motif into 3-Methyl-3-(oxolan-3-yl)butanoic acid may thus contribute to its potential utility in addressing various therapeutic challenges.

From a synthetic chemistry perspective, 3-Methyl-3-(oxolan-3-yl)butanoic acid represents an intriguing scaffold for medicinal chemists. The presence of both the carboxylic acid and the oxolan ring provides multiple sites for functionalization, allowing for the creation of libraries of analogs with tailored properties. Advances in organometallic chemistry and flow synthesis have enabled more efficient access to such complex molecules, reducing the time and resources required for their preparation. These methodological advancements are particularly relevant in high-throughput screening programs aimed at identifying lead compounds for drug development.

The pharmacological potential of 3-Methyl-3-(oxolan-3-yl)butanoic acid has not yet been fully elucidated, but preliminary studies suggest that it may exhibit activity against certain enzymatic targets. For example, its structural features could allow it to interact with metalloproteases or serine proteases, which are implicated in various pathological processes. Additionally, the carboxylic acid group could serve as a linker for further derivatization into amides or esters, expanding its scope of applications. Such modifications could enhance binding affinity or metabolic stability, critical factors in drug design.

In computational chemistry studies, molecular docking simulations have been employed to predict the binding mode of 3-Methyl-3-(oxolan-3-yl)butanoic acid to potential biological targets. These simulations often highlight the importance of hydrogen bonding interactions between the carboxylic acid group and polar residues in protein active sites. The flexibility provided by the oxolan ring may also facilitate optimal positioning within binding pockets, further enhancing receptor engagement. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds toward clinical candidates.

The synthesis of 3-Methyl-3-(oxolan-3-yl)butanoic acid has been reported using multi-step procedures involving ring-closing metathesis (RCM) and subsequent functional group transformations. RCM is particularly useful for constructing five-membered rings like the oxolan moiety from linear precursors under mild conditions. Recent developments in RCM catalysts have improved yields and selectivity, making this approach more accessible for industrial-scale production. Furthermore, green chemistry principles have been applied to minimize waste and energy consumption during synthesis, aligning with broader sustainability goals in pharmaceutical manufacturing.

The biocatalytic potential of 3-Methyl-3-(oxolan-3-yl)butanoic acid has also been explored through enzymatic transformations. Enzymes such as cytochrome P450 monooxygenases can be employed to introduce oxygen atoms into specific positions within the molecule, enabling the synthesis of oxygenated analogs with altered pharmacological profiles. Such biocatalytic methods complement traditional synthetic approaches by providing selective tools for modifying complex structures without excessive chemical manipulation.

Future directions in research on 3-Methyl-3-(oxolan-3-yl)butanoic acid may include exploring its role as an intermediate in peptidomimetic synthesis. Peptidomimetics are designed to mimic natural peptides while avoiding their limitations, such as poor oral bioavailability or susceptibility to degradation by proteases. The structural features of this compound make it an attractive candidate for developing peptidomimetics targeting neurological disorders or inflammatory conditions where peptide-based therapies have shown promise but suffer from practical challenges.

The development of novel analytical techniques has also contributed to our understanding of 3-Methyl-3-(oxolan-3-yl)butanoic acid. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography provide detailed insights into its molecular structure and conformational dynamics. These techniques are essential for verifying synthetic outcomes and characterizing intermediates during drug discovery processes. Additionally, spectroscopic methods like circular dichroism (CD) spectroscopy can assess the secondary structure adopted by proteins when interacting with this compound.

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